BENGHE Foundational & Exploratory

Check Availability & Pricing

In-depth Technical Guide: 2-Amino-5-
(methoxycarbonyl)benzoic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-Amino-5-
Compound Name: ) )
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For Researchers, Scientists, and Drug Development Professionals
Introduction

2-Amino-5-(methoxycarbonyl)benzoic acid is a bifunctional organic molecule containing an
aniline moiety, a carboxylic acid, and a methyl ester. Its structure suggests its potential as a
versatile building block in the synthesis of more complex molecules, particularly in the fields of
medicinal chemistry and materials science. As a substituted anthranilic acid derivative, it
possesses reactive handles that allow for a variety of chemical transformations. This guide
provides a summary of its chemical properties, a plausible synthetic route, and discusses its
potential applications based on related structures. It is important to note that while the
existence of this compound is documented, detailed experimental and biological data in peer-
reviewed literature is scarce, indicating it may be a novel or infrequently reported chemical
entity.

Chemical Structure and Properties

The chemical structure of 2-Amino-5-(methoxycarbonyl)benzoic acid is characterized by a
benzene ring substituted with an amino group at position 2, a carboxylic acid at position 1, and
a methoxycarbonyl group at position 5.

Table 1: Chemical and Physical Properties of 2-Amino-5-(methoxycarbonyl)benzoic acid
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Property Value Source
IUPAC Name 2-amino-5 N/A
(methoxycarbonyl)benzoic acid

CAS Number 63746-25-8 N/A
Molecular Formula CoHoNO4 N/A
Molecular Weight 195.17 g/mol N/A
Predicted Boiling Point 394.8 +32.0 °C [1]
Predicted Density 1.373 £ 0.06 g/cm?3 [1]

Note: Experimental data for boiling point and density are not readily available; the provided
values are predicted for a structural isomer.

Synthetic Protocol

A plausible and efficient method for the synthesis of 2-Amino-5-(methoxycarbonyl)benzoic
acid is via the reduction of its corresponding nitro precursor, 2-Nitro-5-
(methoxycarbonyl)benzoic acid. This transformation is a common and generally high-yielding
reaction in organic synthesis.

Experimental Protocol: Reduction of 2-Nitro-5-(methoxycarbonyl)benzoic acid

e Reaction Setup: To a solution of 2-Nitro-5-(methoxycarbonyl)benzoic acid (1.0 eq) in a
suitable solvent such as methanol or ethyl acetate, is added a catalytic amount of palladium
on carbon (Pd/C, 10 mol%).

e Hydrogenation: The reaction mixture is stirred under a hydrogen atmosphere (typically using
a balloon or a Parr hydrogenator) at room temperature.

¢ Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) or liquid
chromatography-mass spectrometry (LC-MS) until the starting material is fully consumed.

o Work-up: Upon completion, the reaction mixture is filtered through a pad of celite to remove
the palladium catalyst. The filtrate is then concentrated under reduced pressure to yield the
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crude product.

¢ Purification: The crude 2-Amino-5-(methoxycarbonyl)benzoic acid can be purified by
recrystallization from an appropriate solvent system (e.g., ethanol/water) or by column
chromatography on silica gel.

Synthetic Pathway for 2-Amino-5-(methoxycarbonyl)benzoic acid
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A plausible synthetic route to 2-Amino-5-(methoxycarbonyl)benzoic acid.

Potential Applications in Drug Discovery and
Development

While specific biological activities for 2-Amino-5-(methoxycarbonyl)benzoic acid have not
been extensively reported, its structural motifs are present in various pharmacologically active
compounds. Anthranilic acid derivatives are known to possess anti-inflammatory, analgesic,
and antimicrobial properties. The presence of the amino and carboxylic acid groups allows for
its use as a scaffold in combinatorial chemistry for the generation of compound libraries for
high-throughput screening.
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The methoxycarbonyl group can serve as a handle for further derivatization or as a bioisostere
for other functional groups. It is plausible that this compound could serve as a key intermediate

in the synthesis of novel kinase inhibitors, receptor antagonists, or other therapeutic agents.
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Drug Discovery Workflow

Synthesis & Characterization
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A generalized workflow for drug discovery and development.
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Conclusion

2-Amino-5-(methoxycarbonyl)benzoic acid is a chemical compound with significant potential
as an intermediate in synthetic chemistry. While detailed experimental data is not widely
available, its synthesis can be reasonably achieved through standard chemical
transformations. Further research into this molecule and its derivatives could unveil novel
applications in pharmaceuticals, agrochemicals, and material science, making it a person of
interest for further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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